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Compound of Interest

Compound Name: BI-4464

Cat. No.: B606085 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of BI-4464, a highly selective, ATP-competitive inhibitor of Protein Tyrosine Kinase 2

(PTK2)/Focal Adhesion Kinase (FAK). Adherence to these procedures is vital for ensuring

laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling BI-4464, a comprehensive approach to personal protection is mandatory to

minimize exposure risk. The following PPE is required:
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PPE Category Specific Requirements

Hand Protection

Chemically resistant gloves (e.g., nitrile) are

required. Inspect gloves for any tears or

punctures before use.

Eye/Face Protection

Safety glasses with side shields or goggles are

mandatory. A face shield should be used when

there is a risk of splashing.

Skin and Body Protection

A standard laboratory coat must be worn.

Ensure it is fully buttoned. For larger quantities

or when there is a significant risk of spillage,

consider additional protective clothing.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is necessary.

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintain the stability and efficacy of BI-4464.

Handling:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Ventilation: Always handle BI-4464 in a well-ventilated laboratory hood.

Aerosol Prevention: Avoid actions that could generate dust or aerosols.

Storage: BI-4464 is available as a powder and in solution. Storage conditions are critical for

maintaining its stability.
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Form
Storage
Temperature

Duration
Special
Instructions

Powder -20°C 3 years

In solvent -80°C 6 months
Avoid repeated

freeze-thaw cycles.

-20°C 1 month

Disposal Plan
All waste containing BI-4464 must be treated as hazardous chemical waste.

Waste Collection: Collect all BI-4464 waste, including contaminated consumables (e.g.,

pipette tips, tubes), in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of the hazardous waste through your institution's designated

chemical waste disposal program. Adhere to all local, state, and federal regulations for

hazardous waste disposal.

Decontamination: Thoroughly decontaminate all work surfaces and equipment that have

come into contact with BI-4464 using an appropriate solvent (e.g., 70% ethanol) followed by

a detergent solution.

Experimental Protocols
BI-4464 is a potent inhibitor of FAK, a key regulator of cell adhesion, migration, and survival.

Below are outlined methodologies for its use in common cell-based assays.

Cell Viability and Proliferation Assays
A common application of BI-4464 is to assess its impact on cancer cell proliferation.

Methodology:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.
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Compound Treatment: Prepare a serial dilution of BI-4464 in culture medium. The

concentration range can vary, but studies have used concentrations from 0 to 10 μM.[1]

Incubation: Remove the existing medium from the cells and add the medium containing the

different concentrations of BI-4464. Incubate the plate for a specified period, for example, 18

hours.[1]

Viability Assessment: After incubation, assess cell viability using a standard method such as

the MTT or AlamarBlue assay, following the manufacturer's instructions.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which

represents the concentration of BI-4464 required to inhibit cell proliferation by 50%.

Signaling Pathway
BI-4464 functions by inhibiting the FAK signaling pathway. FAK is a non-receptor tyrosine

kinase that plays a central role in integrin-mediated signal transduction. Its activation triggers

downstream signaling cascades that regulate crucial cellular processes.
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Caption: FAK signaling pathway and the inhibitory action of BI-4464.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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